Cas no 1361592-25-7 (6,2',3',4'-Tetrachlorobiphenyl-3-carbonyl chloride)

• Product Name: 6,2',3',4'-Tetrachlorobiphenyl-3-carbonyl chloride
• CAS No: 1361592-25-7
• MF: C₁₃H₅Cl₅O
• MW: 354.443198919296
• CID: 4790218
• Update Time: 2025-05-25

6,2',3',4'-Tetrachlorobiphenyl-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6,2',3',4'-Tetrachlorobiphenyl-3-carbonyl chloride

• Inchi： 1S/C13H5Cl5O/c14-9-3-1-6(13(18)19)5-8(9)7-2-4-10(15)12(17)11(7)16/h1-5H
• InChI Key： CFVAXGLVPUGUSG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)Cl)C=C1C1C=CC(=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• XLogP3: 6.3
• Topological Polar Surface Area: 17.1

Additional information on 6,2',3',4'-Tetrachlorobiphenyl-3-carbonyl chloride

Research Briefing on 6,2',3',4'-Tetrachlorobiphenyl-3-carbonyl chloride (CAS: 1361592-25-7)

6,2',3',4'-Tetrachlorobiphenyl-3-carbonyl chloride (CAS: 1361592-25-7) is a chlorinated biphenyl derivative that has garnered significant attention in recent chemical and biomedical research due to its potential applications in synthetic chemistry and drug development. This compound, characterized by its four chlorine substituents and a reactive carbonyl chloride group, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in creating novel pharmaceutical agents and its role in environmental chemistry as a polychlorinated biphenyl (PCB) analog.

In the context of synthetic chemistry, 6,2',3',4'-Tetrachlorobiphenyl-3-carbonyl chloride has been employed as a key building block for the development of bioactive compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of potential kinase inhibitors, where the compound's chlorinated aromatic system was found to enhance binding affinity to target proteins. The study highlighted the compound's ability to undergo nucleophilic substitution reactions, making it a valuable precursor for further functionalization.

Environmental and toxicological research has also focused on this compound due to its structural similarity to persistent organic pollutants (POPs) such as PCBs. Investigations into its degradation pathways and metabolic fate in biological systems have been conducted to assess potential risks. A recent report in Environmental Science & Technology (2024) revealed that 6,2',3',4'-Tetrachlorobiphenyl-3-carbonyl chloride exhibits moderate persistence in aquatic environments but can be degraded by specific microbial consortia under aerobic conditions. These findings are critical for understanding the environmental impact of such chlorinated compounds.

From a biomedical perspective, researchers have explored the compound's interactions with cellular targets. Preliminary in vitro studies suggest that 6,2',3',4'-Tetrachlorobiphenyl-3-carbonyl chloride may modulate aryl hydrocarbon receptor (AhR) signaling, a pathway implicated in xenobiotic metabolism and immune regulation. However, further in vivo studies are required to elucidate its pharmacological potential and toxicity profile. The compound's unique structure offers opportunities for designing AhR modulators with tailored activity.

In conclusion, 6,2',3',4'-Tetrachlorobiphenyl-3-carbonyl chloride (CAS: 1361592-25-7) represents a multifaceted compound with applications spanning synthetic chemistry, environmental science, and drug discovery. Ongoing research aims to harness its reactivity for the development of new therapeutic agents while addressing its environmental and toxicological implications. Future studies should focus on optimizing its synthetic utility and evaluating its safety profile for potential biomedical applications.